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Compound of Interest

Compound Name: Hazaleamide

Cat. No.: B1238419

For Immediate Release

[City, State] — [Date] — Hazaleamide, a naturally occurring alkamide, has been identified as
(2E,4E,8Z,11E)-N-(2-methylpropyl)tetradeca-2,4,8,11-tetraenamide. This in-depth guide
provides a comprehensive overview of its chemical structure and available scientific data,
catering to researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

Hazaleamide, also known as Lanyuamide lll, is an unsaturated aliphatic amide. Its molecular
formula is C1sH2oNO, with a monoisotopic mass of 275.2249 Da. The core structure consists of
a fourteen-carbon fatty acid chain with four double bonds, connected to an isobutyl amine via
an amide linkage.

Table 1: Physicochemical Properties of Hazaleamide (Lanyuamide 1lI)
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Property Value Source
Molecular Formula C1sH20NO [1]
Monoisotopic Mass 275.2249 Da [1]

(2E,4E,8Z,11E)-N-(2-
IUPAC Name methylpropyl)tetradeca- [1]
2,4,8,11-tetraenamide

XlogP (predicted) 4.9 [1]

Natural Occurrence

Hazaleamide has been isolated from plants of the Zanthoxylum genus, specifically from
Zanthoxylum integrifoliolum. Alkamides are a known class of bioactive compounds found in
various Zanthoxylum species, which are used in traditional medicine.

Spectroscopic Data

The structural elucidation of Hazaleamide (Lanyuamide IIl) was achieved through
spectroscopic methods. While detailed raw data is not widely published, the confirmed
structure is based on the interpretation of Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) data.

Synthesis and Experimental Protocols

Currently, there is limited publicly available information detailing the specific laboratory
synthesis or a comprehensive experimental protocol for the isolation of Hazaleamide
(Lanyuamide I11). General methods for isolating alkamides from Zanthoxylum species typically
involve extraction with organic solvents followed by chromatographic separation.

Biological Activity

Alkamides from Zanthoxylum species are known to exhibit a range of biological activities.
However, specific quantitative data on the biological effects of Hazaleamide (Lanyuamide Il1),
such as ICso or MIC values, are not readily available in the current scientific literature. Further
research is required to fully characterize its pharmacological profile.
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Structural Relationships

The relationship between the initial query for "Hazaleamide" and its identification as
"Lanyuamide 1lI" can be visualized through the following logical workflow.

Logical Workflow for Hazaleamide Identification

Initial Query:
Hazaleamide

!

Initial Data:
Molecular Formula C18H29NO
Source: Zanthoxylum sp.

Y

Hypothesis:
Hazaleamide is an alkamide

!

Investigation:
Search for alkamides in Zanthoxylum
with matching molecular formula

Y

Identification:
Lanyuamide Il from Z. integrifoliolum
matches C18H29NO

Y

Conclusion:
Hazaleamide is Lanyuamide Il
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Click to download full resolution via product page
Caption: Identification workflow for Hazaleamide.

This guide summarizes the current understanding of Hazaleamide's chemical structure. The
limited availability of detailed experimental and biological data highlights an opportunity for
further scientific investigation into this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b1238419#investigating-the-chemical-structure-of-
hazaleamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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